Cas no 871830-57-8 (1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene)

1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene structure
871830-57-8 structure
Product Name:1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene
CAS No:871830-57-8
MF:C13H24Si
MW:208.41516494751
CID:6625633
Update Time:2024-01-15

1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene Chemical and Physical Properties

Names and Identifiers

    • 1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene
    • Inchi： 1S/C13H24Si/c1-9-10(2)12(14(6,7)8)13(4,5)11(9)3/h1-8H3
    • InChI Key： ZZWIHRTYUJHZLQ-UHFFFAOYSA-N
    • SMILES： C1(C)C(C)(C)C([Si](C)(C)C)=C(C)C=1C

Experimental Properties

  • Density: 0.84±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
  • Boiling Point: 218.9±19.0 °C(Predicted)

1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene Production Method

Production Method 1

945212-13-5 945212-13-5
871830-57-8 871830-57-8
871830-58-9 871830-58-9
87778-95-8 87778-95-8
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ,  1,2-Dimethoxyethane ;  -50 °C; -50 °C → rt; 2 h, rt
Reference
On the regioselectivity of alkylation of the (trimethylsilyl)tetramethylcyclopentadienide anion. A new approach to the synthesis of 1,2,3,4-tetramethylfulvene
Krut'ko, D. P.; et al, Russian Chemical Bulletin, 2004, 53(10), 2182-2186

Production Method 2

80-48-8 80-48-8
945212-13-5 945212-13-5
871830-57-8 871830-57-8
871830-58-9 871830-58-9
87778-95-8 87778-95-8
Reaction Conditions
1.1 Solvents: Diethyl ether ,  Tetrahydrofuran ,  1,2-Dimethoxyethane ;  -50 °C; -50 °C → rt; 2 h, rt
Reference
On the regioselectivity of alkylation of the (trimethylsilyl)tetramethylcyclopentadienide anion. A new approach to the synthesis of 1,2,3,4-tetramethylfulvene
Krut'ko, D. P.; et al, Russian Chemical Bulletin, 2004, 53(10), 2182-2186

Production Method 3

134695-74-2 134695-74-2
871830-57-8 871830-57-8
871830-58-9 871830-58-9
87778-95-8 87778-95-8
Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -20 °C; -20 °C → 20 °C; 2 h, 20 °C
2.1 Solvents: Diethyl ether ,  Tetrahydrofuran ,  1,2-Dimethoxyethane ;  -50 °C; -50 °C → rt; 2 h, rt
Reference
On the regioselectivity of alkylation of the (trimethylsilyl)tetramethylcyclopentadienide anion. A new approach to the synthesis of 1,2,3,4-tetramethylfulvene
Krut'ko, D. P.; et al, Russian Chemical Bulletin, 2004, 53(10), 2182-2186

Production Method 4

75-77-4 75-77-4
51905-34-1 51905-34-1
871830-57-8 871830-57-8
871830-58-9 871830-58-9
87778-95-8 87778-95-8
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → 20 °C; 1 h, 20 °C
2.1 Reagents: Butyllithium Solvents: Tetrahydrofuran ,  Hexane ;  -20 °C; -20 °C → 20 °C; 2 h, 20 °C
3.1 Solvents: Diethyl ether ,  Tetrahydrofuran ,  1,2-Dimethoxyethane ;  -50 °C; -50 °C → rt; 2 h, rt
Reference
On the regioselectivity of alkylation of the (trimethylsilyl)tetramethylcyclopentadienide anion. A new approach to the synthesis of 1,2,3,4-tetramethylfulvene
Krut'ko, D. P.; et al, Russian Chemical Bulletin, 2004, 53(10), 2182-2186

1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene Raw materials

1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene Preparation Products

1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene Related Literature

871830-57-8 (1,2,3,5,5-Pentamethyl-4-(trimethylsilyl)-1,3-cyclopentadiene) Related Products

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